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Compound of Interest

Compound Name: (-)-Menthol

Cat. No.: B031143

Essential Safety and Handling Guide for (-)-Menthol

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides immediate, essential safety protocols,
personal protective equipment (PPE) recommendations, and operational and disposal plans for
handling (-)-Menthol (CAS: 2216-51-5). Adherence to these guidelines is crucial for minimizing
risks and ensuring a safe laboratory environment.

Hazard Identification and Classification

(-)-Menthol is a combustible solid that can cause skin and serious eye irritation.[1][2][3][4][5]
Inhalation of dust may lead to respiratory tract irritation.[2][3] It is important to handle (-)-
Menthol in accordance with good industrial hygiene and safety procedures.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure to (-)-Menthol. The following
table summarizes the recommended PPE for handling this compound.
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Protection Type

Equipment Specification

Standard/Specification

Eye/Face Protection

Tightly fitting safety goggles or
chemical safety glasses with

side-shields.

NIOSH (US) or EN 166 (EU)
approved.[2]

Skin Protection

Chemical-resistant gloves
(Nitrile or Neoprene rubber
recommended).[6] Lab coat or
other protective clothing to

prevent skin exposure.[2]

Gloves must satisfy the
specifications of Regulation
(EV) 2016/425 and the
standard EN 374.[6]

Respiratory Protection

A NIOSH-approved respirator
with a dust cartridge should be
used if ventilation is
inadequate or if dust is

generated.

Follow OSHA respirator
regulations (29 CFR 1910.134)
or European Standard EN 149.

[1](2]

Quantitative Safety Data

The following table provides key quantitative data for the safe handling of (-)-Menthol. It is

important to note that specific Occupational Exposure Limits (OELS) for (-)-Menthol have not

been established by major regulatory bodies.[1][2] Therefore, the limits for particulates not

otherwise regulated are often used as a conservative guideline.

Parameter

Value

Source/Comment

Occupational Exposure Limits

OSHA PEL (Total Dust): 15
mg/m3 (TWA)

Not specific to (-)-Menthol.[7]

ACGIH TLV (Inhalable
Particles): 10 mg/m3 (TWA)

Not specific to (-)-Menthol.[7]

Glove Breakthrough Time

Nitrile Rubber (0.11 mm)

> 480 minutes

Experimental Protocols
Handling and Storage Protocol
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e Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[8] The work area, such as a chemical fume hood, should be well-ventilated.[2]

» PPE Donning: Put on a lab coat, followed by nitrile or neoprene gloves, and finally, tightly
fitting safety goggles.

» Weighing and Transfer: Handle (-)-Menthol in a designated area, such as a fume hood, to
minimize dust generation and accumulation.[2] Use appropriate tools (e.g., spatula) for
transfers.

o Container Management: Keep the container tightly closed when not in use.[1]

» Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents.[2]

e Hygiene: Wash hands thoroughly with soap and water after handling and before leaving the
laboratory.[1]

Spill and Emergency Procedures

e Minor Spills:

o Restrict access to the area.

o

Ensure adequate ventilation.

[¢]

Wearing appropriate PPE, sweep up the spilled solid material, avoiding dust generation.[2]

[e]

Collect the material in a sealed container for disposal.

[e]

Clean the spill area with soap and water.[1]
o Skin Contact:
o Immediately remove contaminated clothing.[2]
o Wash the affected area with plenty of soap and water for at least 15 minutes.[2]

o Seek medical attention if skin irritation occurs.[3]
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e Eye Contact:

o Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting
the upper and lower eyelids.[2]

o Remove contact lenses if present and easy to do so.
o Seek immediate medical attention.[2]
e Inhalation:
o Move the individual to fresh air.[2]
o If breathing is difficult, provide oxygen.
o Seek medical attention if symptoms persist.[2]
e Ingestion:
o Do not induce vomiting.

o If the person is conscious, rinse their mouth with water and give them 1-2 glasses of water
to drink.[1]

o Seek immediate medical attention.[2]

Disposal Plan

o Waste Collection: Collect unused (-)-Menthol and contaminated materials (e.g., gloves,
weighing paper) in a clearly labeled, sealed, and suitable container for hazardous waste.

o Disposal Method: The preferred method of disposal is to dissolve or mix the material with a
combustible solvent and burn it in a chemical incinerator equipped with an afterburner and
scrubber.

e Regulatory Compliance: All waste disposal must be conducted in accordance with local,
state, and federal regulations. Do not dispose of (-)-Menthol down the drain or in regular
trash.
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Visual Workflow for Handling (-)-Menthol

The following diagram illustrates the standard operating procedure for the safe handling of (-)-
Menthol in a laboratory setting.
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Workflow for Safe Handling of (-)-Menthol
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Caption: Workflow for handling (-)-Menthol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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